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Compound of Interest

Compound Name: Cl-4AS-1

Cat. No.: B1278181

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling.

This document provides immediate, essential safety and logistical information for the handling
of CI-4AS-1, a potent 4-azasteroid. The following procedural guidance is based on best
practices for handling potent pharmaceutical compounds in a laboratory setting, as a specific
Safety Data Sheet (SDS) for CI-4AS-1 is not publicly available. Researchers must treat Cl-
4AS-1 as a hazardous compound and apply the precautionary principle.

Hazard Identification and Risk Assessment

Cl-4AS-1 is a potent steroidal androgen receptor agonist.[1] Due to its steroidal nature and
high potency, it should be handled with extreme care to avoid exposure. Potential routes of
exposure include inhalation, dermal contact, and ingestion. All personnel must be trained on
the potential hazards and the procedures outlined in this guide before handling the compound.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling CI-4AS-1. This is the minimum
requirement; specific laboratory protocols may necessitate additional protection.
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Body Part Protection Specification

Nitrile or neoprene gloves.

Hands Double Gloving Change outer gloves
frequently.

Eyes Safety Goggles Chemical splash goggles.
Dedicated, disposable lab

Body Lab Coat
coat.
An N95 or higher-rated

) ) respirator is recommended,

Respiratory Respirator ] )
especially when handling
powders or creating aerosols.
Recommended when there is

Face Face Shield a risk of splashes or aerosol

generation.

Engineering Controls

Proper engineering controls are critical to minimize exposure to CI-4AS-1.

Control Type Specification
Ventilation Chemical Fume Hood
Containment Glove Box or Isolator

Standard Operating Procedures

Adherence to strict operational protocols is mandatory to ensure safety.

Weighing and Aliquoting

o Preparation: Don all required PPE and ensure the chemical fume hood is functioning
correctly.

» Containment: Perform all weighing and aliquoting of solid CI-4AS-1 within the fume hood.
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e Technique: Use a disposable weighing paper or boat. Handle with care to avoid generating
dust.

o Cleaning: After use, decontaminate all surfaces and equipment. Dispose of all consumables
as hazardous waste.

Solution Preparation

o Solvent Handling: Add solvent to the solid CI-4AS-1 slowly to avoid splashing.
e Mixing: Cap the vial securely before vortexing or sonicating.

o Storage: Store solutions in clearly labeled, sealed containers in a designated and secure
location.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial.

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

« |solate: Restrict access to the spill area.

o Protect: Don appropriate PPE, including a respirator.

o Contain: For liquid spills, use a chemical absorbent kit. For solid spills, gently cover with a
damp paper towel to avoid raising dust.

o Clean: Carefully collect the absorbed material or contaminated paper towels and place them
in a sealed container for hazardous waste.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by a detergent
solution.

» Dispose: All materials used for cleanup must be disposed of as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4AS-1]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-cl-4as-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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